Cas no 1060815-13-5 (1-(4,6-dichloropyridin-2-yl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(4,6-dichloropyridin-2-yl)-2,2,2-trifluoroethan-1-one
• CAS No: 1060815-13-5
• MF: C₇H₂Cl₂F₃NO
• MW: 243.998090267181
• MDL: MFCD10698617
• CID: 1171292
• PubChem ID: 72211575
• Update Time: 2025-06-14

1-(4,6-dichloropyridin-2-yl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4,6-dichloropyridin-2-yl)-2,2,2-trifluoroethanone
• 1-(4,6-dichloropyridin-2-yl)-2,2,2-trifluoroethan-1-one
• DTXSID601219187
• AB62523
• 1-(4,6-Dichloro-2-pyridinyl)-2,2,2-trifluoroethanone
• 1060815-13-5
• EN300-1937175

• MDL： MFCD10698617
• Inchi： 1S/C7H2Cl2F3NO/c8-3-1-4(13-5(9)2-3)6(14)7(10,11)12/h1-2H
• InChI Key： UMELUHIMLZAKBF-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(C=1)C(C(F)(F)F)=O)Cl

Computed Properties

• Exact Mass: 242.9465536g/mol
• Monoisotopic Mass: 242.9465536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 1-(4,6-dichloropyridin-2-yl)-2,2,2-trifluoroethan-1-one

Comprehensive Overview of 1-(4,6-Dichloropyridin-2-yl)-2,2,2-Trifluoroethan-1-one (CAS No. 1060815-13-5)

The compound 1-(4,6-dichloropyridin-2-yl)-2,2,2-trifluoroethan-1-one (CAS No. 1060815-13-5) is a highly specialized chemical entity with significant applications in pharmaceutical and agrochemical research. This fluorinated ketone derivative is characterized by its unique molecular structure, which includes a dichloropyridine ring and a trifluoroacetyl group. These structural features contribute to its reactivity and utility in synthetic chemistry, particularly in the development of novel bioactive molecules.

In recent years, the demand for halogenated pyridine derivatives has surged due to their role in designing crop protection agents and pharmaceutical intermediates. Researchers are increasingly focusing on compounds like 1-(4,6-dichloropyridin-2-yl)-2,2,2-trifluoroethan-1-one for their potential to enhance pesticide efficacy and drug bioavailability. The presence of both chlorine and fluorine atoms in its structure makes it a valuable building block for cross-coupling reactions and heterocyclic synthesis.

The synthesis of CAS 1060815-13-5 typically involves multi-step organic reactions, including nucleophilic substitution and Friedel-Crafts acylation. Its purity and stability are critical for applications in high-throughput screening and structure-activity relationship (SAR) studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its identity and quality.

From an environmental perspective, the compound's biodegradability and ecotoxicological profile are subjects of ongoing research. Regulatory agencies emphasize the need for green chemistry approaches in its production to minimize waste and energy consumption. This aligns with the global trend toward sustainable chemical manufacturing, a topic frequently searched by industry professionals.

In the pharmaceutical sector, 1-(4,6-dichloropyridin-2-yl)-2,2,2-trifluoroethan-1-one is explored as a precursor for kinase inhibitors and antiviral agents. Its electron-withdrawing properties facilitate the modulation of drug-receptor interactions, a key area in medicinal chemistry optimization. Recent publications highlight its use in fragment-based drug design (FBDD), a trending topic in AI-driven drug discovery platforms.

For agrochemical applications, this compound's derivatives demonstrate activity against plant pathogens and insect pests. Its mode of action often involves interference with mitochondrial respiration or cell membrane integrity, making it relevant to discussions on resistance management in modern agriculture. These aspects are frequently queried in SEO-optimized agricultural forums.

Handling and storage of CAS 1060815-13-5 require adherence to standard laboratory protocols. While not classified as hazardous under current guidelines, proper personal protective equipment (PPE) is recommended during manipulation. Material Safety Data Sheets (MSDS) provide detailed guidance on its thermal stability and incompatibilities, addressing common user concerns in chemical safety databases.

The commercial availability of 1-(4,6-dichloropyridin-2-yl)-2,2,2-trifluoroethan-1-one varies by region, with suppliers often listing it under fine chemical catalogs. Pricing trends reflect fluctuations in raw material costs and regulatory compliance expenses, topics frequently analyzed in chemical market reports. Custom synthesis services for this compound are also gaining traction among contract research organizations (CROs).

Future research directions may explore its potential in material science, particularly in designing fluorinated polymers with enhanced properties. The compound's ability to participate in click chemistry reactions could further expand its utility in bioconjugation applications. These innovative uses are increasingly documented in open-access chemistry journals, catering to academic and industrial audiences alike.